Cas no 27846-21-5 (2-Propanesulfonic acid,2-methyl-, sodium salt (1:1))

• Product Name: 2-Propanesulfonic acid,2-methyl-, sodium salt (1:1)
• CAS No: 27846-21-5
• MF: C₄H₁₀NaO₃S
• MW: 161.175171375275
• CID: 276045
• PubChem ID: 54604919
• Update Time: 2025-04-19

2-Propanesulfonic acid,2-methyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Propanesulfonic acid,2-methyl-, sodium salt (1:1)
• sodium,2-methylpropane-2-sulfonic acid
• NSC23377
• DTXSID30713914
• sodium;2-methylpropane-2-sulfonic acid
• 27846-21-5
• NSC-23377

• Inchi： 1S/C4H10O3S.Na/c1-4(2,3)8(5,6)7;/h1-3H3,(H,5,6,7);/q;+1
• InChI Key： WYDFOEJLARTYGE-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)(=O)(=O)O.[Na+]

Computed Properties

• Exact Mass: 138.0351
• Monoisotopic Mass: 161.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2

Experimental Properties

• Density: 1.221
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.458
• PSA: 54.37
• LogP: 1.75350